Cas no 7549-58-8 (Phosphonic acid, (cyanomethyl)-, dibutyl ester)

• Product Name: Phosphonic acid, (cyanomethyl)-, dibutyl ester
• CAS No: 7549-58-8
• MF: C₁₀H₂₀NO₃P
• MW: 233.244463920593
• CID: 539454
• PubChem ID: 2304643
• Update Time: 2025-04-19

Phosphonic acid, (cyanomethyl)-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (cyanomethyl)-, dibutyl ester
• 2-dibutoxyphosphorylacetonitrile
• 7549-58-8
• DTXSID90367912
• SCHEMBL15318997

• Inchi： 1S/C10H20NO3P/c1-3-5-8-13-15(12,10-7-11)14-9-6-4-2/h3-6,8-10H2,1-2H3
• InChI Key： ZYNRYCAGYPJKAZ-UHFFFAOYSA-N
• SMILES： P(CC#N)(=O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 233.1182
• Monoisotopic Mass: 233.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32
• LogP: 3.33648